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Compound of Interest

(12)-2-chloro-N'-
Compound Name:

hydroxyethanimidamide
CAS No.: 1403889-97-3; 3272-96-6
Cat. No.: B2859672

Get Quote

Part 1: Executive Summary

2-Chloroacetamidoxime (CAS: 3272-96-6) is a functionalized amidoxime intermediate used
primarily in the synthesis of heterocyclic compounds such as 1,2,4-oxadiazoles and
isoxazolines for medicinal chemistry applications.[1] Unlike its stable analog 2-
chloroacetamide, this compound exhibits significant thermal instability.

Critical Safety Notice: Researchers must distinguish this compound from 2-chloroacetamide
(MP ~120 °C). 2-Chloroacetamidoxime has a lower melting point range (79-90 °C) and is
documented to undergo violent exothermic decomposition at its melting point. It should be
handled as a potential explosive hazard above 60 °C.

Part 2: Chemical Identity & Structure[2][3][4]
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Attribute Detail

IUPAC Name 2-Chloro-N'-hydroxyacetimidamide
Common Name 2-Chloroacetamidoxime

CAS Number 3272-96-6

Molecular Formula C2HsCIN20

Molecular Weight 108.53 g/mol

SMILES CICC(=NO)N

Structural Visualization

The following diagram illustrates the connectivity and the specific amidoxime functional group (

) responsible for the compound's reactivity and thermal sensitivity.
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Figure 1: Structural connectivity of 2-Chloroacetamidoxime showing the alpha-chloro substitution.

Click to download full resolution via product page

Part 3: Physicochemical Properties
Melting Point & Thermal Behavior

The melting point of 2-chloroacetamidoxime is not a simple phase transition but a reactive
threshold. Discrepancies in literature values often stem from the heating rate and the purity of
the sample.
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Parameter

Value /| Range

Condition / Note

Isolated solid (Patent literature)

Melting Point (Experimental) 79-80°C o
N Violent Exotherm (Bretherick's
Decomposition Temperature ~90 °C
Handbook) [2]
- Gas evolution observed during
Onset of Instability > 60 °C )
vacuum drying [2]
) ) Likely erroneous attribution to
Literature Discrepancy 110-112°C

2-chloroacetamide

Technical Insight: The proximity of the chlorine atom to the amidoxime group facilitates a self-

alkylation or elimination pathway upon heating, leading to rapid release of HCl and NOx gases.

e Protocol Implication: Do not use standard open-capillary melting point apparatus set to high

ramp rates. Use Differential Scanning Calorimetry (DSC) in a sealed, pressure-resistant

crucible with a low ramp rate (e.g., 2 °C/min) to detect the onset of decomposition safely.

Physical Appearance

¢ Macroscopic: Typically isolated as a yellow to beige crystalline solid.

» Purity Indicator: Pure samples may appear off-white. A deepening yellow or orange color

indicates surface oxidation or the presence of decomposition products (often trace nitrogen

oxides).

o Crystal Habit: Generally forms needles or prisms when recrystallized from ethanol/ether

mixtures.

Solubility Profile

Understanding solubility is vital for purification (recrystallization) to remove destabilizing

impurities.
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Solvent Solubility Application

Water Soluble Reaction medium (Synthesis)
Ethanol Soluble Recrystallization solvent
Diethyl Ether Sparingly Soluble Precipitant / Wash solvent
Chloroform Soluble Extraction

Part 4: Synthesis & Characterization Protocol
Synthesis Workflow

The synthesis involves the nucleophilic attack of hydroxylamine on chloroacetonitrile. This
reaction must be temperature-controlled to prevent the formation of the explosive side

products.
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Chloroacetonitrile Hydroxylamine HCI
(CI-CH2-CN) (NH20H-HCI) + Na2COs

N/

Nucleophilic Addition
Solvent: H20 / EtOH
Temp: 0°C - RT

l

Extraction (EtOAc or Et20)

l

Drying (MgSOa) & Filtration

2-Chloroacetamidoxime
(Yellow Solid)

I
1
:Handling

ICAUTION !!

Do not heat >50°C during evaporation

Figure 2: Synthesis pathway and critical safety checkpoint for 2-chloroacetamidoxime.
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Validation Methodology

To confirm identity without triggering thermal decomposition, use spectroscopic methods rather
than thermal analysis alone.

« Infrared Spectroscopy (IR):
o Look for O-H stretch (broad, 3200-3400 cm™1).
o Look for N-H stretch (3400—-3500 cm™1).
o C=N stretch characteristic of amidoximes appears around 1650-1660 cm~1.
» Nuclear Magnetic Resonance (*H-NMR):
o Solvent: DMSO-de.
o ~4.0 ppm (s, 2H,
)-
o ~5.8 ppm (s, 2H,
, exchangeable).
o ~9.5 ppm (s, 1H,

, exchangeable).

Part 5: Safety & Handling (The "Self-Validating"
System)

Hazard: The compound is classified as an energetic material precursor. Bretherick's Handbook
records a violent explosion during vacuum evaporation at 60 °C [2].

Safe Handling Protocol:
o Temperature Limit: Never heat reaction mixtures or isolates above 50 °C.

» Drying: Do not use oven drying. Use a vacuum desiccator at room temperature over
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o Storage: Store in a refrigerator (2—8 °C) in dark, tightly sealed containers to prevent photo-
oxidation and thermal degradation.

¢ Disposal: Quench excess material in dilute acid or destroy via controlled chemical oxidation;
do not concentrate in rotary evaporators to dryness if peroxides or other impurities are
suspected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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